Cas no 1256482-25-3 (2-(3-fluoro-4-methylphenyl)acetaldehyde)

• Product Name: 2-(3-fluoro-4-methylphenyl)acetaldehyde
• CAS No: 1256482-25-3
• MF: C₉H₉FO
• MW: 152.165566205978
• MDL: MFCD11110146
• CID: 5207065
• PubChem ID: 53403591
• Update Time: 2026-03-06

2-(3-fluoro-4-methylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-FLUORO-4-METHYLPHENYL)ACETALDEHYDE
• (3-Fluoro-4-methylphenyl)acetaldehyde
• 2-(3-fluoro-4-methylphenyl)acetaldehyde

• MDL： MFCD11110146
• Inchi： 1S/C9H9FO/c1-7-2-3-8(4-5-11)6-9(7)10/h2-3,5-6H,4H2,1H3
• InChI Key： YKFMGASNEUDGNH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)CC=O

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(3-fluoro-4-methylphenyl)acetaldehyde

Introduction to CAS No. 1256482-25-3: 2-(3-Fluoro-4-Methylphenyl)Acetaldehyde

CAS No. 1256482-25-3, commonly referred to as 2-(3-fluoro-4-methylphenyl)acetaldehyde, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is characterized by its aromatic ring system, which includes a fluorine atom at the 3-position and a methyl group at the 4-position, along with an acetaldehyde functional group attached at the 2-position of the phenyl ring.

The structure of 2-(3-fluoro-4-methylphenyl)acetaldehyde makes it highly versatile in terms of reactivity and functionality. The presence of the fluorine atom introduces electron-withdrawing effects, which can influence the electronic properties of the molecule, making it suitable for various chemical transformations. Additionally, the methyl group at the 4-position provides steric bulk, which can play a role in determining the compound's stability and reactivity under different conditions.

Recent studies have highlighted the potential of CAS No. 1256482-25-3 in drug discovery and development. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The compound's ability to undergo nucleophilic addition reactions has been leveraged in the creation of more complex organic structures, which are being evaluated for their therapeutic potential.

In terms of synthesis, 2-(3-fluoro-4-methylphenyl)acetaldehyde can be prepared through several routes, including Friedel-Crafts alkylation and subsequent oxidation steps. The choice of synthetic pathway often depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward sustainable chemical processes.

The applications of CAS No. 1256482-25-3 extend beyond pharmaceuticals into materials science and agrochemicals. Its ability to form stable complexes with metal ions has been exploited in the development of novel catalysts for organic transformations. Furthermore, studies have shown that this compound exhibits moderate activity as a plant growth regulator, suggesting its potential use in agriculture to enhance crop yields under stress conditions.

From an environmental perspective, understanding the fate and transport of 2-(3-fluoro-4-methylphenyl)acetaldehyde in natural systems is crucial for assessing its ecological impact. Research indicates that this compound undergoes rapid degradation under aerobic conditions, primarily through microbial action, which minimizes its persistence in aquatic environments.

In conclusion, CAS No. 1256482-25-3, or 2-(3-fluoro-4-methylphenyl)acetaldehyde, represents a valuable building block in modern organic chemistry with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an attractive candidate for further research and development in both academic and industrial settings.